Cas no 207233-99-6 (2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde)

207233-99-6 structure
Product name:2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
- AC1LDNNV
- AC1Q2II8
- ACMC-20aoaj
- CTK4E4938
- MolPort-001-002-611
- AKOS000297201
- 2,5-DIMETHYL-1-(3-(TRIFLUOROMETHYL)-PHENYL)PYRROLE-3-CARBOXALDEHYDE
- BBL023152
- SB62802
- 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbaldehyde
- EN300-08068
- VS-07340
- 207233-99-6
- Z56785569
- 2,5-Dimethyl-1-(3-(trifluoromethyl)phenyl)-1H-pyrrole-3-carbaldehyde
- CS-0307818
- STL291051
- Pyrrole-3-carboxaldehyde, 1-(3-trifluoromethylphenyl)-2,5-dimethyl-
- MFCD00192093
- 2,5-DIMETHYL-1-(3-(TRIFLUOROMETHYL)-PHENYL)PYRROLE-3-CARBOXALDEHYDE, 99
- 1H-pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-
- DTXSID70347510
- SCHEMBL3604258
- G37415
- 2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde #
- ALBB-014520
- 2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde
-
- MDL: MFCD00192093
- Inchi: InChI=1S/C14H12F3NO/c1-9-6-11(8-19)10(2)18(9)13-5-3-4-12(7-13)14(15,16)17/h3-8H,1-2H3
- InChI Key: JHWUPSAKKXZTKT-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C)N1C2=CC=CC(=C2)C(F)(F)F)C=O
Computed Properties
- Exact Mass: 267.08709849g/mol
- Monoisotopic Mass: 267.08709849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 22Ų
Experimental Properties
- Melting Point: 103-105 °C(lit.)
2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB229319-500 mg |
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde, 95%; . |
207233-99-6 | 95% | 500mg |
€205.60 | 2023-06-22 | |
Chemenu | CM458049-1g |
1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]- |
207233-99-6 | 95%+ | 1g |
$*** | 2023-03-29 | |
Enamine | EN300-08068-1.0g |
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 1g |
$339.0 | 2023-04-29 | |
Enamine | EN300-08068-2.5g |
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 2.5g |
$397.0 | 2023-10-28 | |
Enamine | EN300-08068-0.5g |
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 0.5g |
$146.0 | 2023-10-28 | |
Enamine | EN300-08068-0.05g |
2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 0.05g |
$43.0 | 2023-10-28 | |
A2B Chem LLC | AB17622-250mg |
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 250mg |
$132.00 | 2024-04-20 | |
A2B Chem LLC | AB17622-1g |
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 1g |
$232.00 | 2024-04-20 | |
A2B Chem LLC | AB17622-2.5g |
2,5-Dimethyl-1-[3-(trifluoromethyl)phenyl]-1h-pyrrole-3-carbaldehyde |
207233-99-6 | 95% | 2.5g |
$453.00 | 2024-04-20 | |
Aaron | AR002JLU-500mg |
1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]- |
207233-99-6 | 95% | 500mg |
$226.00 | 2025-01-21 |
2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde Related Literature
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Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
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Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:207233-99-6)2,5-Dimethyl-1-3-(trifluoromethyl)phenyl-1H-pyrrole-3-carbaldehyde

Purity:99%
Quantity:1g
Price ($):182.0